5-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[2-(4-ethoxyphenyl)-2-oxoethyl]pyridin-2(1H)-one

• IUPAC Name: 5-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[2-(4-ethoxyphenyl)-2-oxoethyl]pyridin-2-one
• InChI: InChI=1S/C23H18ClN3O4/c1-2-30-17-10-7-15(8-11-17)20(28)14-27-13-16(9-12-21(27)29)23-25-22(26-31-23)18-5-3-4-6-19(18)24/h3-13H,2,14H2,1H3
• InChI Key: YQWIEBIKVRGURH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=CC=C4Cl
• Molecular Formula: C23H18ClN3O4
• Molecular Weight: 435.9 g/mol

Description

5-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[2-(4-ethoxyphenyl)-2-oxoethyl]pyridin-2(1H)-one is a useful research compound. Its molecular formula is C23H18ClN3O4 and its molecular weight is 435.86. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Compounds related to 5-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[2-(4-ethoxyphenyl)-2-oxoethyl]pyridin-2(1H)-one have shown promise as potential anticancer agents. Specifically, a related compound, 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole, has been identified as an apoptosis inducer with activity against various breast and colorectal cancer cell lines (Zhang et al., 2005).

Material Science Applications

Another area of application is in the field of material science. For example, a related compound, 2,5-bis[2-(4-tert-butylphenyl)-1,3,4-oxadiazol-5-yl]pyridine, has been used in the fabrication of light-emitting diodes (LEDs), demonstrating its potential as an electron-injection/hole-blocking layer in these devices (Wang et al., 2001).

Chemical Analysis and Sensing

Compounds with similar structures have also been explored for their utility in chemical analysis and sensing. An example is the study of 1-phenyl-3-R-5-(4-dimethylaminophenyl)-∆2-pyrazolines, functionalized with pyridin-2-yl and quinolin-2-yl heterocyclic acceptors, for multimodal signaling of different chemical analytes (Rurack & Bricks, 2001).

Hypocholesterolemic Activities

Additionally, derivatives of 1, 2, 4-oxadiazole, similar to the compound , have shown hypocholesterolemic activities, indicating potential applications in the treatment of cholesterol-related conditions (Yurugi et al., 1973).

Anti-inflammatory and Antibacterial Agents

Finally, certain pyrazoline derivatives, incorporating elements similar to 5-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[2-(4-ethoxyphenyl)-2-oxoethyl]pyridin-2(1H)-one, have been synthesized and shown to possess anti-inflammatory and antibacterial properties (Ravula et al., 2016).